Cas no 1156838-26-4 (2-Αmino-6-bromo-3-methylbenzoic acid)

2-Amino-6-bromo-3-methylbenzoic acid is a halogenated benzoic acid derivative featuring an amino group at the 2-position and a bromo substituent at the 6-position, with an additional methyl group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct substitution pattern enables selective functionalization, making it valuable for constructing complex heterocyclic frameworks. The bromo group offers reactivity for cross-coupling reactions, while the amino and carboxylic acid functionalities provide sites for further derivatization. The methyl group enhances steric and electronic properties, influencing reactivity and selectivity in synthetic applications. Suitable for controlled reactions under standard laboratory conditions.
2-Αmino-6-bromo-3-methylbenzoic acid structure
1156838-26-4 structure
Product Name:2-Αmino-6-bromo-3-methylbenzoic acid
CAS No:1156838-26-4
MF:C8H8BrNO2
MW:230.058621406555
MDL:MFCD12096465
CID:2949407
PubChem ID:43629002
Update Time:2025-06-07

2-Αmino-6-bromo-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-6-bromo-3-methylbenzoic acid
    • 2-Amino-6-bromo-3-methylbenzoicAcid
    • NE23590
    • Z1762658235
    • 2-Αmino-6-bromo-3-methylbenzoic acid
    • MDL: MFCD12096465
    • Inchi: 1S/C8H8BrNO2/c1-4-2-3-5(9)6(7(4)10)8(11)12/h2-3H,10H2,1H3,(H,11,12)
    • InChI Key: CFYMUCDDZDMONG-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C)=C(C=1C(=O)O)N

Computed Properties

  • Exact Mass: 228.97384 g/mol
  • Monoisotopic Mass: 228.97384 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 230.06
  • XLogP3: 2.4
  • Topological Polar Surface Area: 63.3

2-Αmino-6-bromo-3-methylbenzoic acid Pricemore >>

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